Cas no 683273-83-8 (1-Pyrrolecarboxylicacid,isopropylester(5CI))

• Product Name: 1-Pyrrolecarboxylicacid,isopropylester(5CI)
• CAS No: 683273-83-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 970112
• PubChem ID: 121227116
• Update Time: 2025-04-19

1-Pyrrolecarboxylicacid,isopropylester(5CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolecarboxylicacid,isopropylester(5CI)
• 683273-83-8
• SCHEMBL23418624
• Isopropyl 1H-pyrrole-1-carboxylate

• Inchi： 1S/C8H11NO2/c1-7(2)11-8(10)9-5-3-4-6-9/h3-7H,1-2H3
• InChI Key： JIMLXPYENCLBBO-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC=C1)=O)C(C)C

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 31.2Ų